4-Bromo-2-fluoro-N-methylaniline
Overview
Description
4-Bromo-2-fluoro-N-methylaniline is a useful research compound. Its molecular formula is C7H7BrFN and its molecular weight is 204.04 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Microsomal Metabolism Studies
4-Bromo-2-fluoro-N-methylaniline is a subject of research in the study of rat liver microsomal metabolism. Studies have identified metabolites from side-chain C-hydroxylation and N-hydroxylation, but aromatic ring hydroxylation is not a major reaction pathway. The rate of metabolism is influenced by the type of halogen substituent, with the rate of side-chain C-hydroxylation increasing in the order of 2-fluoro-4-methylaniline < 2-chloro-4-methylaniline < 2-bromo-4-methylaniline (Boeren et al., 1992).
2. Hemoglobin Reactions
The compound's reactions with hemoglobin have been explored, transforming 4-bromo-N,N-dimethylaniline-N-oxide into several derivatives, including 4-bromo-N-methylaniline. This process indicates a potential for use in studying hemoglobin's interaction with various compounds (Renner, 2004).
3. Synthesis of Chemical Compounds
It is a key intermediate in the synthesis of various chemical compounds. For example, it is used in the synthesis of 2-Fluoro-4-bromobiphenyl, a non-steroidal anti-inflammatory and analgesic material (Qiu et al., 2009).
4. Chemical Engineering Applications
In chemical engineering, 4-Bromo-3-methylanisole, synthesized from 4-bromo-2-fluoro-N-methylaniline, is used in the production of black fluorane dye, crucial in thermal paper manufacturing (Xie et al., 2020).
5. Study of SNAr Reactions
This compound has been used to study the influence of steric and electronic effects on the mechanism of SNAr reactions in dimethyl sulphoxide, providing insights into the complex dynamics of such reactions (Onyido & Hirst, 1991).
6. Exploration in Non-Linear Optical Properties
Its derivatives have been explored for their non-linear optical properties, reactivity, and structural features in the context of Palladium(0) catalyzed synthesis (Rizwan et al., 2021).
properties
IUPAC Name |
4-bromo-2-fluoro-N-methylaniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrFN/c1-10-7-3-2-5(8)4-6(7)9/h2-4,10H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HGNONAHZRMPHON-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C(C=C(C=C1)Br)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrFN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.04 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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